Cas no 2228744-50-9 (1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228744-50-9
• MF: C₁₂H₁₉F₂N₃
• MW: 243.296169519424
• CID: 6406567
• PubChem ID: 165674753
• Update Time: 2025-10-31

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine
• 2228744-50-9
• [1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropyl]methanamine
• EN300-1968266

• Inchi： 1S/C12H19F2N3/c1-10(2,3)9-8(5-17(4)16-9)11(7-15)6-12(11,13)14/h5H,6-7,15H2,1-4H3
• InChI Key： RLGCPVUVNVZXFA-UHFFFAOYSA-N
• SMILES： FC1(CC1(CN)C1=CN(C)N=C1C(C)(C)C)F

Computed Properties

• Exact Mass: 243.15470394g/mol
• Monoisotopic Mass: 243.15470394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228744-50-9)

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2228744-50-9, belongs to a class of molecules that exhibit promising properties for further research and development in drug discovery.

The molecular structure of this compound is characterized by a pyrazole core substituted with a 3-tert-butyl group and a 1-methyl group, which are connected to a cyclopropyl ring. The cyclopropyl ring is further modified with a 2,2-difluoromethylamino group, imparting specific electronic and steric properties to the molecule. This unique arrangement of functional groups makes it an intriguing candidate for exploring new pharmacophores and therapeutic strategies.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyrazole scaffold, in particular, has been widely studied for its ability to interact with biological targets such as enzymes and receptors. The presence of the 3-tert-butyl and 1-methyl substituents in this compound may enhance its binding affinity and selectivity towards certain biological targets, making it a valuable tool for medicinal chemistry research.

The 2,2-difluoromethylamino group introduces fluorine atoms into the molecule, which are known to influence metabolic stability and pharmacokinetic properties. Fluorinated compounds often exhibit improved bioavailability and longer half-lives, making them attractive for pharmaceutical applications. Additionally, the cyclopropyl ring can contribute to the overall rigidity of the molecule, potentially improving its interaction with biological targets.

Recent studies have demonstrated the potential of similar compounds in treating various conditions, including inflammatory diseases and cancer. The structural features of 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine align well with these findings, suggesting that it may possess similar therapeutic potential. Further research is needed to fully elucidate its biological activities and mechanisms of action.

One of the key areas of interest in this compound is its potential as an inhibitor of enzymes involved in disease pathways. For instance, studies have shown that pyrazole derivatives can interact with enzymes such as kinases and phosphodiesterases. The specific arrangement of functional groups in this compound may allow it to bind to these enzymes with high affinity, thereby modulating their activity.

Another important aspect of this compound is its potential for drug delivery applications. The presence of fluorine atoms can enhance its stability under various conditions, making it suitable for formulation into different drug delivery systems. Additionally, the unique structural features of this compound may allow it to be incorporated into novel drug delivery platforms that target specific tissues or cells.

The synthesis of 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine presents several challenges due to its complex structure. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as transition metal-catalyzed reactions and fluorination methods have been particularly useful in constructing the desired molecular framework.

In conclusion, 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228744-50-9) is a promising compound with unique structural features and potential biological activities. Its molecular design makes it an attractive candidate for further research in drug discovery and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of new therapies for various diseases.